Cas no 1020252-18-9 (6-Imino-2-oxo-1-phenyl-5-{(E)-2-thienylmethylideneamino}-1,2,3,6-tetrahydro-4-pyrimidinecarbonitrile)

• Product Name: 6-Imino-2-oxo-1-phenyl-5-{(E)-2-thienylmethylideneamino}-1,2,3,6-tetrahydro-4-pyrimidinecarbonitrile
• CAS No: 1020252-18-9
• MDL: MFCD00170528
• CID: 4567971
• Update Time: 2025-10-23

6-Imino-2-oxo-1-phenyl-5-{(E)-2-thienylmethylideneamino}-1,2,3,6-tetrahydro-4-pyrimidinecarbonitrile Chemical and Physical Properties

Names and Identifiers

• 6-Imino-2-oxo-1-phenyl-5-{(E)-2-thienylmethylideneamino}-1,2,3,6-tetrahydro-4-pyrimidinecarbonitrile

• MDL： MFCD00170528

Computed Properties

• Exact Mass: 321.068431g/mol
• Monoisotopic Mass: 321.068431g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 23
• Rotatable Bond Count: 3
• Complexity: 624
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 321.4g/mol
• XLogP3: 2.2
• Topological Polar Surface Area: 123Ų

Related Categories

• Catalysts and Inorganic Chemicals Inorganic Compounds Homogeneous non-metal compounds Homogeneous other non-metal compounds

Additional information on 6-Imino-2-oxo-1-phenyl-5-{(E)-2-thienylmethylideneamino}-1,2,3,6-tetrahydro-4-pyrimidinecarbonitrile

6-Imino-2-oxo-1-phenyl-5-{(E)-2-thienylmethylideneamino}-1,2,3,6-tetrahydro-4-pyrimidinecarbonitrile (CAS No. 1020252-18-9): A Comprehensive Overview

In the realm of heterocyclic chemistry, 6-Imino-2-oxo-1-phenyl-5-{(E)-2-thienylmethylideneamino}-1,2,3,6-tetrahydro-4-pyrimidinecarbonitrile (CAS No. 1020252-18-9) stands out as a compound of significant interest due to its unique structural features and potential applications. This compound, characterized by its pyrimidinecarbonitrile core and thienylmethylideneamino substituent, has garnered attention in both academic research and industrial applications. Its molecular complexity and functional groups make it a versatile candidate for various chemical transformations and biological studies.

The 6-Imino-2-oxo-1-phenyl-5-{(E)-2-thienylmethylideneamino}-1,2,3,6-tetrahydro-4-pyrimidinecarbonitrile is a derivative of pyrimidine, a heterocyclic aromatic organic compound similar to benzene and pyridine. The presence of the thienylmethylideneamino group introduces a sulfur-containing heterocycle, which can influence the compound's electronic properties and reactivity. This structural motif is particularly relevant in the design of pharmaceutical intermediates and organic semiconductors, areas that are currently experiencing rapid growth due to advancements in drug discovery and materials science.

One of the most intriguing aspects of 6-Imino-2-oxo-1-phenyl-5-{(E)-2-thienylmethylideneamino}-1,2,3,6-tetrahydro-4-pyrimidinecarbonitrile is its potential role in medicinal chemistry. Pyrimidine derivatives are well-known for their biological activities, including antimicrobial, antiviral, and anticancer properties. The incorporation of the thienylmethylideneamino group could enhance these activities or introduce new pharmacological effects. Researchers are particularly interested in exploring its interactions with biological targets, such as enzymes and receptors, which could lead to the development of novel therapeutics.

In addition to its biological relevance, 6-Imino-2-oxo-1-phenyl-5-{(E)-2-thienylmethylideneamino}-1,2,3,6-tetrahydro-4-pyrimidinecarbonitrile has potential applications in material science. The compound's conjugated system, featuring alternating single and double bonds, makes it a candidate for use in organic electronics, such as organic light-emitting diodes (OLEDs) and organic photovoltaics (OPVs). The thienylmethylideneamino group, with its sulfur atom, could further modulate the electronic properties, potentially improving charge transport and light absorption characteristics.

The synthesis of 6-Imino-2-oxo-1-phenyl-5-{(E)-2-thienylmethylideneamino}-1,2,3,6-tetrahydro-4-pyrimidinecarbonitrile typically involves multi-step organic reactions, starting from readily available precursors. Key steps often include the formation of the pyrimidinecarbonitrile core, followed by the introduction of the thienylmethylideneamino moiety via condensation reactions. Researchers are continually optimizing these synthetic routes to improve yields, reduce costs, and minimize environmental impact, aligning with the growing demand for green chemistry practices.

From a commercial perspective, the demand for specialized heterocyclic compounds like 6-Imino-2-oxo-1-phenyl-5-{(E)-2-thienylmethylideneamino}-1,2,3,6-tetrahydro-4-pyrimidinecarbonitrile is on the rise. Pharmaceutical companies and research institutions are seeking high-quality, custom-synthesized compounds to support their drug discovery programs. Similarly, the materials science sector is exploring new organic compounds to develop next-generation electronic devices. As a result, suppliers of 6-Imino-2-oxo-1-phenyl-5-{(E)-2-thienylmethylideneamino}-1,2,3,6-tetrahydro-4-pyrimidinecarbonitrile are focusing on scalability and purity to meet these diverse needs.

In conclusion, 6-Imino-2-oxo-1-phenyl-5-{(E)-2-thienylmethylideneamino}-1,2,3,6-tetrahydro-4-pyrimidinecarbonitrile (CAS No. 1020252-18-9) represents a fascinating intersection of chemistry, biology, and materials science. Its unique structural features and potential applications make it a compound of great interest to researchers and industries alike. As scientific advancements continue to uncover new possibilities for heterocyclic compounds, the relevance of 6-Imino-2-oxo-1-phenyl-5-{(E)-2-thienylmethylideneamino}-1,2,3,6-tetrahydro-4-pyrimidinecarbonitrile is likely to grow, solidifying its place in the ever-evolving landscape of chemical innovation.